Cas no 42919-42-6 (1,1-Dimethoxy-2-propanol)

• Product Name: 1,1-Dimethoxy-2-propanol
• CAS No: 42919-42-6
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• CID: 855988
• PubChem ID: 329768058
• Update Time: 2025-04-19

1,1-Dimethoxy-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethoxy-2-propanol
• 1,1-Dimethoxypropan-2-ol
• (RS)-1,1-Dimethoxy-2-propanol
• 1,1-dimethoxy-propan-2-ol
• 2-hydroxy-propionaldehyde dimethyl acetal
• 2-Propanol, 1,1-dimethoxy-
• AC1LBAHM
• AG-K-66440
• CTK1D2939
• DL-lactaldehyde dimethyl acetal
• pyruvic aldehyde dimethyl acetal
• rac-Lactaldehyde dimethyl acetal
• 2-Hydroxypropionaldehyde dimethyl acetal

• Inchi： 1S/C5H12O3/c1-4(6)5(7-2)8-3/h4-6H,1-3H3
• InChI Key： PRAYXKGWSGUXQK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 160.2±20.0 ºC (760 Torr),
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Solubility: Soluble (668 g/l) (25 º C),

1,1-Dimethoxy-2-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H336
• Warning Statement： P261
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10-67
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols